Cas no 1231254-47-9 (4-(4-fluorophenyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride)

• Product Name: 4-(4-fluorophenyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride
• CAS No: 1231254-47-9
• MF: C₁₅H₁₅ClFN
• MW: 263.737706422806
• CID: 5558551
• Update Time: 2025-06-08

4-(4-fluorophenyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride

• Inchi： 1S/C15H14FN.ClH/c16-13-7-5-11(6-8-13)15-10-17-9-12-3-1-2-4-14(12)15;/h1-8,15,17H,9-10H2;1H
• InChI Key： YNHCQECZEFNMJX-UHFFFAOYSA-N
• SMILES： FC1C=CC(C2CNCC3=CC=CC=C23)=CC=1.Cl

Additional information on 4-(4-fluorophenyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride

Introduction to 4-(4-fluorophenyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS No. 1231254-47-9)

4-(4-fluorophenyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1231254-47-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This molecule belongs to the tetrahydroisoquinoline class, a scaffold that has garnered considerable attention due to its biological activity and structural versatility. The presence of a fluorophenyl substituent in its structure imparts unique electronic and steric properties, making it a valuable candidate for further exploration in drug discovery and development.

The tetrahydroisoquinoline core is a bicyclic amine derivative that plays a pivotal role in the synthesis of various bioactive molecules. Compounds within this class have been extensively studied for their potential pharmacological effects, particularly in the modulation of neurotransmitter systems. The introduction of fluorine at the para position of the phenyl ring enhances the compound's metabolic stability and binding affinity to biological targets, which are critical factors in drug design.

In recent years, there has been a surge in research focusing on tetrahydroisoquinoline derivatives as potential therapeutic agents. These compounds exhibit a wide range of biological activities, including but not limited to antipsychotic, antidepressant, and analgesic effects. The fluorophenyl-substituted tetrahydroisoquinoline hydrochloride is no exception and has been the subject of numerous preclinical studies aimed at elucidating its mechanism of action and therapeutic potential.

One of the most compelling aspects of this compound is its interaction with neurotransmitter receptors. Tetrahydroisoquinolines are known to interact with serotonin receptors, dopamine receptors, and norepinephrine receptors, making them promising candidates for treating neurological and psychiatric disorders. The fluorine atom in the 4-(4-fluorophenyl) moiety further modulates these interactions by enhancing receptor binding affinity and selectivity. This has led to interest in developing analogs of this compound as novel pharmacological agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. These studies have revealed that the fluorophenyl group interacts with specific residues in the binding pockets of target receptors, influencing both potency and selectivity. Such insights are crucial for optimizing the compound's pharmacokinetic properties and minimizing off-target effects.

The synthesis of 4-(4-fluorophenyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluorine atom at the para position of the phenyl ring necessitates specialized synthetic methodologies to achieve regioselectivity. Researchers have employed various strategies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, to construct this complex molecule efficiently.

From a medicinal chemistry perspective, the development of this compound highlights the importance of structural modification in optimizing drug-like properties. The tetrahydroisoquinoline hydrochloride salt form enhances solubility and bioavailability, which are essential for effective drug delivery. Additionally, the presence of fluorine improves metabolic stability by resisting degradation pathways that often lead to loss of activity.

Preclinical studies have demonstrated promising results regarding the pharmacological effects of 4-(4-fluorophenyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride. In vitro assays have shown that this compound exhibits potent binding affinity to serotonin 5-HT1A receptors and dopamine D2 receptors. These interactions suggest potential therapeutic applications in treating conditions such as depression, anxiety disorders, and Parkinson's disease. Further investigations are underway to explore its efficacy in animal models and human clinical trials.

The structural features of this compound also make it an attractive scaffold for derivative development. By modifying various functional groups within the molecule, researchers can fine-tune its pharmacological profile to target specific diseases or enhance certain therapeutic effects. The versatility of tetrahydroisoquinoline derivatives continues to drive innovation in drug discovery efforts worldwide.

In conclusion,4-(4-fluorophenyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS No. 1231254-47-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable candidate for further research and development. As our understanding of its pharmacology grows,this compound holds great potential for contributing to novel therapeutic strategies across multiple disease areas.